Cas no 109493-16-5 (3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-
• CAS No: 109493-16-5
• MF: C₁₄H₁₂N₄S
• MW: 268.336880683899
• CID: 1188003
• Update Time: 2024-08-02

3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-phenyl-

• Inchi： 1S/C14H12N4S/c15-11-8-6-10(7-9-11)13-16-17-14(19)18(13)12-4-2-1-3-5-12/h1-9H,15H2,(H,17,19)
• InChI Key： VERLAHDFIJMYTD-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(N)C=C2)N(C2=CC=CC=C2)C(=S)N1

Computed Properties

• Exact Mass: 268.07846

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 276-279 °C
• Boiling Point: 426.4±47.0 °C(Predicted)
• PSA: 53.65
• pka: 5.84±0.10(Predicted)